4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine

• IUPAC Name: (3-amino-1,2,4-triazol-4-yl)-(3,4-dichlorophenyl)methanone
• InChI: InChI=1S/C9H6Cl2N4O/c10-6-2-1-5(3-7(6)11)8(16)15-4-13-14-9(15)12/h1-4H,(H2,12,14)
• InChI Key: OMIWEZPJQZXKBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)N2C=NN=C2N)Cl)Cl
• Molecular Formula: C9H6Cl2N4O
• Molecular Weight: 257.07 g/mol

Description

4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine, also known as DCB-TA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological research. This compound belongs to the class of triazole-based compounds and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine is not fully understood. However, it is believed to inhibit the activity of certain enzymes involved in the synthesis of essential molecules in microorganisms and cancer cells. This leads to the disruption of cellular processes, ultimately resulting in cell death.
Biochemical and Physiological Effects:
4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has been shown to have a wide range of biochemical and physiological effects. It has been demonstrated to inhibit the activity of various enzymes involved in the biosynthesis of essential molecules such as nucleic acids and proteins. 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has also been shown to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has several advantages for use in laboratory experiments. It is easy to synthesize and purify, making it readily available for research. 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has also been shown to exhibit potent activity against various microorganisms and cancer cells, making it a promising candidate for drug development.
However, there are also limitations to the use of 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine in laboratory experiments. Its mechanism of action is not fully understood, which may limit its potential applications. Additionally, further research is needed to determine its toxicity and potential side effects.

Future Directions

There are several future directions for research on 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine. One potential avenue is the development of 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine-based drugs for the treatment of fungal and bacterial infections. Another potential direction is the development of 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine-based drugs for cancer therapy. Further research is also needed to fully understand the mechanism of action of 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine and its potential applications in other areas of biological research.

Synthesis Methods

4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine can be synthesized using a simple and efficient method. The synthesis involves the reaction between 3,4-dichlorobenzoyl chloride and 4-amino-1,2,4-triazole in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform, and the product is obtained in high yield after purification.

Scientific Research Applications

4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has been extensively studied for its potential applications in biological research. It has been shown to exhibit potent antifungal and antibacterial activity against various strains of fungi and bacteria. 4-(3,4-dichlorobenzoyl)-4H-1,2,4-triazol-3-amine has also been demonstrated to inhibit the growth of cancer cells in vitro, making it a promising candidate for cancer therapy.